1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride
Overview
Description
1,3-Dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride, also known as DMAMP-HCl, is a synthetic compound that has been used in a wide range of scientific research applications. This compound is a derivative of the amino acid L-proline and is widely used in biochemical and physiological studies due to its unique properties. DMAMP-HCl has been used in studies of protein structure and function, enzyme kinetics, and cellular metabolism. In addition, this compound is used to study the mechanism of action of drugs, hormones, and toxins.
Scientific Research Applications
1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride has been used in a variety of scientific research applications, including studies of protein structure and function, enzyme kinetics, and cellular metabolism. This compound has been used to study the mechanism of action of drugs, hormones, and toxins. In addition, 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride has been used to study the biochemical processes involved in cell signaling and the structure and function of signal transduction pathways. This compound has also been used to study the effects of environmental pollutants on cells and tissues.
Mechanism of Action
The mechanism of action of 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride is not fully understood. However, it is believed that this compound binds to certain proteins and enzymes, which then activate or inhibit their activity. This compound also binds to certain receptors, which can then activate or inhibit the activity of other proteins and enzymes. Additionally, 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride can interact with certain hormones and toxins, which can then alter the activity of certain proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride are not fully understood. However, this compound has been shown to affect the activity of certain proteins and enzymes, which can then alter the activity of other proteins and enzymes. Additionally, 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride can interact with certain hormones and toxins, which can then alter the activity of certain proteins and enzymes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride in lab experiments is that it is a relatively simple compound to synthesize. Additionally, this compound is stable and can be stored for long periods of time without degradation. Furthermore, 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride is relatively non-toxic, making it safe to use in laboratory experiments. However, one of the main limitations of using 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride in lab experiments is that its mechanism of action is not fully understood. Additionally, this compound can interact with certain hormones and toxins, which can then alter the activity of certain proteins and enzymes.
Future Directions
The potential future directions for 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development and environmental studies. Additionally, further research is needed to better understand the interactions between 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride and hormones and toxins. Furthermore, further research is needed to explore the potential applications of 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride in biotechnology, such as gene therapy and protein engineering. Finally, further research is needed to explore the potential of 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride as a therapeutic agent.
Synthesis Methods
1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride is synthesized by the condensation reaction of 1,3-dimethyl-2-methylpropanedioic acid and 1-aminoethyl-2-methylpropanedioate in aqueous solution. The reaction is catalyzed by hydrochloric acid, and the product is isolated by precipitation. The synthesis of 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride is relatively simple and can be completed in a few steps.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride involves the reaction of 2-methylpropanedioic acid with 1-aminoethane to form the corresponding amide, which is then esterified with methanol and dimethyl sulfate. The resulting ester is then hydrolyzed to yield the target compound, which is subsequently converted to its hydrochloride salt.", "Starting Materials": [ "2-methylpropanedioic acid", "1-aminoethane", "methanol", "dimethyl sulfate", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-methylpropanedioic acid with 1-aminoethane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide.", "Step 2: Esterification of the amide with methanol and dimethyl sulfate in the presence of a base such as triethylamine to form the corresponding methyl ester.", "Step 3: Hydrolysis of the methyl ester with sodium hydroxide to yield the target compound, 1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate.", "Step 4: Conversion of the target compound to its hydrochloride salt by treatment with hydrochloric acid." ] } | |
CAS RN |
2445794-71-6 |
Product Name |
1,3-dimethyl 2-(1-aminoethyl)-2-methylpropanedioate hydrochloride |
Molecular Formula |
C8H16ClNO4 |
Molecular Weight |
225.7 |
Purity |
95 |
Origin of Product |
United States |
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